Cas no 2138521-11-4 (3-Ethyl-4-propylcyclohexan-1-amine)

• Product Name: 3-Ethyl-4-propylcyclohexan-1-amine
• CAS No: 2138521-11-4
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 6029077
• PubChem ID: 146259592
• Update Time: 2025-10-28

3-Ethyl-4-propylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138521-11-4
• EN300-1157982
• 3-ethyl-4-propylcyclohexan-1-amine
• SCHEMBL21574438
• 3-Ethyl-4-propylcyclohexan-1-amine

• Inchi： 1S/C11H23N/c1-3-5-10-6-7-11(12)8-9(10)4-2/h9-11H,3-8,12H2,1-2H3
• InChI Key： IPCYTEVLLMNEJR-UHFFFAOYSA-N
• SMILES： NC1CCC(CCC)C(CC)C1

Computed Properties

• Exact Mass: 169.183049738g/mol
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 3-Ethyl-4-propylcyclohexan-1-amine

3-Ethyl-4-propylcyclohexan-1-amine (CAS No. 2138521-11-4): A Comprehensive Overview

The compound 3-Ethyl-4-propylcyclohexan-1-amine (CAS No. 2138521-11-4) is a cyclohexylamine derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This article delves into the properties, applications, and market trends surrounding this unique molecule, while addressing common queries and industry-relevant topics.

Chemically, 3-Ethyl-4-propylcyclohexan-1-amine features a cyclohexane ring substituted with both ethyl and propyl groups at the 3 and 4 positions respectively, along with an amine functional group at position 1. This specific arrangement of substituents contributes to its distinct physicochemical properties, making it valuable for various applications. The compound's molecular formula and weight are frequently searched parameters in scientific databases, reflecting researchers' interest in its structural characteristics.

Recent studies have explored the potential of 3-Ethyl-4-propylcyclohexan-1-amine derivatives in material science applications. The compound's structural flexibility allows for modifications that can tailor its properties for specific uses, a topic that has gained traction in academic discussions. Researchers are particularly interested in how the ethyl and propyl substituents influence the molecule's conformational behavior and interaction with other chemical species.

In pharmaceutical contexts, the amine functional group in 3-Ethyl-4-propylcyclohexan-1-amine makes it a potential building block for drug development. While not itself a therapeutic agent, its structural features are valuable for creating more complex molecules. This aspect aligns with current trends in medicinal chemistry where researchers seek novel scaffolds for drug discovery programs.

The synthesis of 3-Ethyl-4-propylcyclohexan-1-amine typically involves multi-step organic reactions, with many chemists searching for optimized synthetic routes. Recent publications have focused on greener synthesis methods, reflecting the growing emphasis on sustainable chemistry practices. The compound's purity and characterization are also frequent topics in analytical chemistry forums.

From a commercial perspective, the demand for specialty amines like 3-Ethyl-4-propylcyclohexan-1-amine has shown steady growth. Suppliers and manufacturers often receive inquiries about bulk availability, pricing, and technical specifications. The compound's niche applications contribute to its position in the fine chemicals market, where customized solutions are increasingly valued.

Safety data for 3-Ethyl-4-propylcyclohexan-1-amine indicates it should be handled with standard laboratory precautions. Proper storage conditions and handling procedures are common search terms associated with this chemical, demonstrating users' focus on workplace safety. Material safety data sheets provide essential information for researchers and industrial users alike.

Analytical techniques for characterizing 3-Ethyl-4-propylcyclohexan-1-amine include NMR spectroscopy, mass spectrometry, and chromatographic methods. These quality control measures ensure the compound meets the required specifications for various applications. The interpretation of spectral data for this molecule is another area of frequent inquiry among analytical chemists.

Looking ahead, research into functionalized cyclohexylamine compounds like 3-Ethyl-4-propylcyclohexan-1-amine is expected to continue expanding. The development of novel derivatives and exploration of their properties remain active areas of investigation. This aligns with broader trends in chemical research focusing on structurally diverse building blocks for multiple industries.

For researchers working with 3-Ethyl-4-propylcyclohexan-1-amine, proper documentation of experimental procedures and results is crucial. The compound's unique structure presents both opportunities and challenges in synthetic applications, making thorough characterization essential. These considerations are particularly relevant in patent applications and research publications.

The environmental fate of 3-Ethyl-4-propylcyclohexan-1-amine has become a subject of increased scrutiny, reflecting growing environmental awareness in chemical industries. Studies examining its biodegradation pathways and potential ecological impacts represent an emerging area of research, addressing regulatory requirements and sustainability goals.

In educational settings, 3-Ethyl-4-propylcyclohexan-1-amine serves as an excellent example for teaching organic chemistry concepts. Its structure demonstrates important principles of stereochemistry, conformational analysis, and functional group chemistry. These pedagogical applications contribute to its presence in academic literature and teaching resources.

Technological advancements in chemical synthesis and analysis continue to impact work with 3-Ethyl-4-propylcyclohexan-1-amine. Automated synthesis platforms and advanced spectroscopic methods are improving researchers' ability to study and utilize this compound. These developments align with the digital transformation occurring across chemical research and manufacturing sectors.

The global market for fine chemicals including 3-Ethyl-4-propylcyclohexan-1-amine is influenced by regional regulatory frameworks and industry demands. Understanding these market dynamics helps stakeholders make informed decisions regarding production, distribution, and application development for this specialized chemical.

Collaborative research initiatives often focus on compounds like 3-Ethyl-4-propylcyclohexan-1-amine, bringing together expertise from academia and industry. These partnerships accelerate the discovery of new applications and optimization of existing processes, demonstrating the compound's role in advancing chemical innovation.

Quality assurance protocols for 3-Ethyl-4-propylcyclohexan-1-amine production emphasize consistency and purity. Manufacturers implement rigorous testing procedures to meet the exacting standards required by various end-use applications. These quality control measures are critical for maintaining the compound's reputation as a reliable chemical intermediate.

Future research directions for 3-Ethyl-4-propylcyclohexan-1-amine may include exploration of its potential in emerging technologies. Areas such as advanced materials, nanotechnology, and specialized coatings could benefit from the unique properties of this cyclohexylamine derivative, opening new avenues for scientific and commercial development.